N~4~-(4-sec-butylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(4-butan-2-ylphenyl)-1-N,1-N-dimethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C19H29N3O2/c1-5-14(2)15-6-8-17(9-7-15)20-18(23)16-10-12-22(13-11-16)19(24)21(3)4/h6-9,14,16H,5,10-13H2,1-4H3,(H,20,23)
• InChI Key: ROYUSBGOUFYVGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)N(C)C
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

N~4~-(4-sec-butylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide, commonly known as Bupivacaine, is a local anesthetic drug used for pain management in various medical procedures. Bupivacaine is a widely used drug due to its long-lasting effects and low toxicity. The synthesis of Bupivacaine involves a complex process that requires expertise and precision.

Mechanism of Action

Bupivacaine works by blocking sodium channels, preventing the transmission of nerve impulses, and inducing local anesthesia. The drug has a high affinity for sodium channels, making it effective in blocking nerve impulses and providing long-lasting pain relief.
Biochemical and Physiological Effects:
Bupivacaine has both biochemical and physiological effects on the body. The drug has a low toxicity profile and is well-tolerated by most patients. However, in rare cases, Bupivacaine can cause severe side effects, including cardiac arrest and respiratory depression. The drug's long-lasting effects make it an effective pain management tool, but it can also cause prolonged numbness and muscle weakness.

Advantages and Limitations for Lab Experiments

Bupivacaine has several advantages for lab experiments, including its long-lasting effects and low toxicity profile. However, the drug's potential side effects and complex synthesis process can make it challenging to work with in a lab setting. Researchers must take precautions to ensure the purity and quality of the final product.

Future Directions

There are several future directions for Bupivacaine research, including the development of new synthesis methods, the investigation of its potential use in cancer pain management, and the exploration of its effects on the nervous system. Researchers are also studying the drug's potential use in combination with other drugs to enhance its pain management properties.
Conclusion:
Bupivacaine is a widely used local anesthetic drug that has been extensively studied for its pain management properties. The drug's complex synthesis process and potential side effects make it challenging to work with in a lab setting. However, its long-lasting effects and low toxicity profile make it an effective pain management tool. Future research will continue to explore the drug's potential use in pain management and its effects on the nervous system.

Synthesis Methods

The synthesis of Bupivacaine involves the reaction of piperidine with 4-sec-butylphenyl magnesium bromide, followed by the addition of dimethylmalonic ester. The resulting product is then hydrolyzed and decarboxylated to form Bupivacaine. This process requires expertise and precision to ensure the purity and quality of the final product.

Scientific Research Applications

Bupivacaine has been extensively studied for its use in pain management in various medical procedures. It is commonly used in epidural anesthesia for labor and delivery, postoperative pain management, and regional anesthesia. Bupivacaine has also been studied for its potential use in cancer pain management and chronic pain management.